Cas no 2172496-51-2 ({1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172496-51-2
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 5568172
• PubChem ID: 165594634
• Update Time: 2025-10-31

{1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596238
• 2172496-51-2
• {[1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C11H22N4O/c1-4-11-10(9-12-3)13-14-15(11)7-6-8-16-5-2/h12H,4-9H2,1-3H3
• InChI Key： DNSWBEZJJKJGJT-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(CC)=C(CNC)N=N1

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on {1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172496-51-2)

1-(3-Ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172496-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their biological activities and versatility in drug design. The presence of the ethoxypropyl and ethyl substituents, along with the triazole ring, imparts specific chemical and biological characteristics that make it a promising candidate for further research and development.

The synthesis of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an ideal choice for the synthesis of complex molecules with high purity. The compound's structure can be further modified by varying the substituents on the triazole ring, allowing for the exploration of a wide range of biological activities.

In recent studies, 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has shown promising results in various biological assays. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

The pharmacological profile of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has been extensively studied using both in vitro and in vivo models. In vitro studies have shown that the compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. These effects are attributed to its ability to disrupt cellular processes such as DNA replication and protein synthesis.

In vivo studies have further confirmed the therapeutic potential of 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine. Animal models have demonstrated that the compound can significantly reduce tumor growth and improve survival rates without causing significant toxicity to normal tissues. These findings suggest that the compound may have a favorable safety profile and could be developed into a novel therapeutic agent for cancer treatment.

Beyond its anticancer properties, 1-(3-ethoxypropyl)-5-ethyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has also shown potential in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The physicochemical properties of < strong > 1-(3-Ethoxypropyl)-5-Ethyl - 1 H - 1 , 2 , 3 - triazol - 4 - ylmethyl strong > ( < strong > methyl strong > ) < strong > amine strong > are also noteworthy. The compound is stable under standard laboratory conditions and can be easily dissolved in common organic solvents such as dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for use in various formulations for both preclinical and clinical studies.

In terms of safety and toxicity, preliminary assessments have indicated that < strong > 1-(3-Ethoxypropyl)-5-Ethyl - 1 H - 1 , 2 , 3 - triazol - 4 - ylmethyl strong > ( < strong > methyl strong > ) < strong > amine strong > has a low toxicity profile at therapeutic concentrations. However, further toxicological studies are required to fully understand its safety profile before it can be advanced to clinical trials.

The future research directions for < strong > 1-(3-Ethoxypropyl)-5-Ethyl - 1 H - 1 , 2 , 3 - triazol - 4 - ylmethyl strong > ( < strong > methyl strong > ) < strong > amine strong > include optimizing its chemical structure to enhance its potency and selectivity. Additionally, exploring its combination with other therapeutic agents may lead to synergistic effects that could improve treatment outcomes for various diseases.

In conclusion, < strong > 1-(3-Ethoxypropyl)-5-Ethyl - 1 H - 1 , 2 , 3 - triazol - 4 - ylmethyl strong > ( < strong > methyl strong > ) < strong > amine strong > (CAS No. 2172496-51-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.